Cas no 76708-16-2 (1-Triazene,3-(4-methylphenyl)-1-(2-propen-1-yl)-)

1-Triazene,3-(4-methylphenyl)-1-(2-propen-1-yl)- structure
76708-16-2 structure
Product Name:1-Triazene,3-(4-methylphenyl)-1-(2-propen-1-yl)-
CAS No:76708-16-2
MF:C10H13N3
MW:175.230321645737
CID:548466
PubChem ID:53384456
Update Time:2025-04-19

1-Triazene,3-(4-methylphenyl)-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Triazene,3-(4-methylphenyl)-1-(2-propen-1-yl)-
    • 1-ALLYL-3-P-TOLYLTRIAZENE
    • 3-p-Tolyl-1-allyltriazene
    • SCHEMBL3659246
    • (E)-3-allyl-1-p-tolyltriaz-1-ene
    • 4-methyl-N-(prop-2-enyldiazenyl)aniline
    • FT-0641604
    • OIXBKQSMGDSGMN-UHFFFAOYSA-N
    • 76708-16-2
    • 1-triazene, 1-(4-methylphenyl)-3-(2-propen-1-yl)-
    • Inchi: 1S/C10H13N3/c1-3-8-11-13-12-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3,(H,11,12)
    • InChI Key: OIXBKQSMGDSGMN-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CC=1)/N=N/CC=C

Computed Properties

  • Exact Mass: 175.11100
  • Monoisotopic Mass: 175.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 36.8Ų

Experimental Properties

  • Density: 0.988
  • Boiling Point: 236.378°C at 760 mmHg
  • Flash Point: 96.758°C
  • Refractive Index: 1.531
  • PSA: 36.75000
  • LogP: 3.16020
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